Cas no 39181-94-7 (2-Propenoic acid,3-ethoxy-3-oxopropyl ester)

• Product Name: 2-Propenoic acid,3-ethoxy-3-oxopropyl ester
• CAS No: 39181-94-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD32661412
• CID: 313930
• PubChem ID: 14496496
• Update Time: 2025-05-26

2-Propenoic acid,3-ethoxy-3-oxopropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-ethoxy-3-oxopropyl ester
• ethyl 3-prop-2-enoyloxypropanoate
• 3-Ethoxy-3-oxopropyl acrylate
• 3-ethoxy-3-oxopropyl prop-2-enoate
• 3-oxopropyl (2E)-3-ethoxyprop-2-enoate
• DTXSID10192420
• EINECS 254-333-3
• Ethyl 3-acryloxypropionate
• VKR88B6W98
• D93457
• 3-Ethoxy-3-oxopropyl 2-propenoate
• AS-78290
• 2-Propenoic acid, 3-ethoxy-3-oxopropyl ester
• NS00030532
• SCHEMBL5829420
• 39181-94-7
• CNNNZKXVTFMUKF-UHFFFAOYSA-N

• MDL： MFCD32661412
• Inchi： 1S/C8H12O4/c1-3-7(9)12-6-5-8(10)11-4-2/h3H,1,4-6H2,2H3
• InChI Key： CNNNZKXVTFMUKF-UHFFFAOYSA-N
• SMILES： O(CC)C(CCOC(C=C)=O)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.067
• Boiling Point: 274.6°Cat760mmHg
• Flash Point: 118.2°C
• Refractive Index: 1.434
• PSA: 52.6

Additional information on 2-Propenoic acid,3-ethoxy-3-oxopropyl ester

Introduction to 2-Propenoic acid, 3-ethoxy-3-oxopropyl ester (CAS No. 39181-94-7)

2-Propenoic acid, 3-ethoxy-3-oxopropyl ester (CAS No. 39181-94-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as ethyl acrylate, is a colorless liquid with a characteristic odor and is widely used as an intermediate in the synthesis of polymers and other organic compounds.

The molecular formula of 2-Propenoic acid, 3-ethoxy-3-oxopropyl ester is C₇H₁₂O₃, and its molecular weight is approximately 152.17 g/mol. The compound is characterized by its ester functional group and the presence of a double bond in the propenoic acid moiety, which imparts reactivity and versatility to the molecule. These features make it an attractive candidate for a wide range of chemical reactions and applications.

In the pharmaceutical industry, 2-Propenoic acid, 3-ethoxy-3-oxopropyl ester has been explored for its potential use in the development of new drugs and drug delivery systems. Recent studies have shown that this compound can be used as a building block for the synthesis of prodrugs, which are biologically inactive derivatives that are converted into active drugs within the body. This approach can enhance the solubility, stability, and bioavailability of therapeutic agents, thereby improving their efficacy and reducing side effects.

Beyond pharmaceuticals, 2-Propenoic acid, 3-ethoxy-3-oxopropyl ester has found applications in materials science. It is used as a monomer in the polymerization reactions to produce poly(ethyl acrylate) (PEA), which is known for its excellent flexibility and adhesion properties. PEA is widely used in adhesives, coatings, and sealants due to its ability to form strong bonds with various substrates while maintaining flexibility over a wide range of temperatures.

The chemical synthesis of 2-Propenoic acid, 3-ethoxy-3-oxopropyl ester typically involves the reaction of ethyl acrylate with an appropriate alcohol in the presence of a catalyst. The reaction conditions can be fine-tuned to optimize yield and purity, making it a scalable process suitable for industrial production. Recent advancements in catalytic systems have further improved the efficiency and selectivity of this synthesis, reducing environmental impact and production costs.

In terms of safety and handling, 2-Propenoic acid, 3-ethoxy-3-oxopropyl ester should be stored in a well-ventilated area away from heat sources and incompatible materials. It is important to follow standard safety protocols when handling this compound to prevent skin contact, inhalation, or ingestion. Proper personal protective equipment (PPE) such as gloves, goggles, and respirators should be used to ensure safe handling.

The environmental impact of 2-Propenoic acid, 3-ethoxy-3-oxopropyl ester has also been a subject of research. Studies have shown that while it can be biodegradable under certain conditions, proper disposal methods should be followed to minimize any potential environmental harm. Efforts are ongoing to develop more sustainable production methods that reduce waste and energy consumption while maintaining product quality.

In conclusion, 2-Propenoic acid, 3-ethoxy-3-oxopropyl ester (CAS No. 39181-94-7) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an essential building block for various industrial processes. Ongoing research continues to explore new applications and improve existing methods for its production and use.